Cas no 921503-35-7 (N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide)

• Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide
• CAS No: 921503-35-7
• MF: C₁₈H₁₅N₅O₃
• MW: 349.343403100967
• CID: 6221753
• PubChem ID: 18565525
• Update Time: 2025-07-09

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide
• AKOS024625383
• N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-1-benzofuran-2-carboxamide
• 921503-35-7
• N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)benzofuran-2-carboxamide
• F2070-0287
• N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C18H15N5O3/c1-25-14-8-6-13(7-9-14)23-17(20-21-22-23)11-19-18(24)16-10-12-4-2-3-5-15(12)26-16/h2-10H,11H2,1H3,(H,19,24)
• InChI Key： JOAJQMFLJDMKST-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(NCC1=NN=NN1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 349.11748936g/mol
• Monoisotopic Mass: 349.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide

Professional Introduction to N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 921503-35-7)

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 921503-35-7, represents a convergence of advanced synthetic chemistry and medicinal chemistry, offering promising avenues for the development of novel therapeutic agents.

The molecular structure of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide features a complex arrangement of functional groups, including a benzofuran core, a tetrazole moiety, and an amide linkage. The presence of these distinct structural elements suggests multiple potential interactions with biological targets, making it a subject of intense interest for researchers exploring new pharmacophores.

The benzofuran moiety is a well-known pharmacological scaffold that has been extensively studied for its role in various biological processes. Its aromatic nature allows for favorable interactions with enzymes and receptors, while its heterocyclic structure provides a versatile platform for further derivatization. In particular, the 4-methoxyphenyl group introduces a hydrophobic pocket that can enhance binding affinity and selectivity.

Complementing the benzofuran core is the tetrazole group, a five-membered heterocycle characterized by four nitrogen atoms. Tetrazoles have emerged as potent pharmacological entities due to their ability to modulate enzyme activity and receptor binding. The specific positioning of the tetrazole ring in N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide suggests potential applications in areas such as anti-inflammatory and anticancer therapies.

The amide functional group at the terminus of the molecule further contributes to its pharmacological profile. Amides are known for their stability and ability to form hydrogen bonds with biological targets, enhancing both solubility and bioavailability. This structural feature makes N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide a promising candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to identify potential binding interactions between N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide and key biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways and as a modulator of receptor activity in cancer cells.

In vitro studies have begun to elucidate the mechanism of action of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide. Initial findings suggest that it interacts with proteins involved in signal transduction cascades that regulate cell growth and differentiation. By modulating these pathways, the compound may exhibit therapeutic effects in conditions such as neurodegenerative diseases and autoimmune disorders.

The synthesis of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran core and introduce the tetrazole moiety.

The role of chiral auxiliaries in the synthesis has been critical in achieving enantiopure compounds necessary for pharmaceutical applications. The use of asymmetric catalysis has allowed researchers to produce optically active forms of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-benzofuran-2-carboxamide with high enantiomeric excess. This ensures that subsequent biological evaluations are conducted with compounds having well-defined stereochemical properties.

As interest in targeted therapies grows，the demand for structurally diverse compounds like N-{1-(4-methoxyphenyl)-1H- Tetrazol^-5-ylylmethyl- strong>Naphthalen]-2-carboxamide (CAS No. 921503-35--7) continues to rise. Its unique combination of structural features positions it as a valuable tool for exploring new therapeutic modalities. Ongoing research aims to further optimize its synthetic route and evaluate its efficacy in preclinical models.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like N-{ }{}}}}}}}}}{}{}{}{}{}{}{}{}{}{}{}{}

In conclusion，N-{Naphthalen]-2-carboxamide (CAS No.} 921503-35--7 exemplifies the intersection of innovative chemistry and medicinal science。 Its complex structure， characterized by functional groups such as benzofuran， tetrazole， and amide， offers diverse pharmacological possibilities。 Recent studies highlight its potential as an inhibitor of inflammatory enzymes and as a modulator of cancer-related pathways。 As research progresses， this compound is poised to contribute significantly to the development of novel therapeutic strategies。